[4-(Azepan-1-ylmethyl)phenyl]-pyrrolidin-1-ylmethanone

• IUPAC Name: [4-(azepan-1-ylmethyl)phenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C18H26N2O/c21-18(20-13-5-6-14-20)17-9-7-16(8-10-17)15-19-11-3-1-2-4-12-19/h7-10H,1-6,11-15H2
• InChI Key: DHPTZQHCACFHTR-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CC2=CC=C(C=C2)C(=O)N3CCCC3
• Molecular Formula: C18H26N2O
• Molecular Weight: 286.4 g/mol

Description

[4-(Azepan-1-ylmethyl)phenyl]-pyrrolidin-1-ylmethanone, also known as APMP, is a synthetic compound that belongs to the class of psychoactive substances. It has been found to have potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

[4-(Azepan-1-ylmethyl)phenyl]-pyrrolidin-1-ylmethanone acts as a dopamine transporter blocker, which means that it prevents the reuptake of dopamine in the brain. This leads to an increase in dopamine levels, which can have a range of effects on behavior and mood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [4-(Azepan-1-ylmethyl)phenyl]-pyrrolidin-1-ylmethanone are still being studied. However, it has been found to have a range of effects on behavior and mood, including increased locomotor activity, decreased anxiety, and decreased sensitivity to pain.

Advantages and Limitations for Lab Experiments

One advantage of using [4-(Azepan-1-ylmethyl)phenyl]-pyrrolidin-1-ylmethanone in lab experiments is that it is a selective dopamine transporter blocker, which means that it only affects the dopamine system and does not have a range of effects on other neurotransmitters. However, one limitation is that it can be difficult to obtain and purify, which can make it challenging to use in large-scale experiments.

Future Directions

There are a number of future directions for research on [4-(Azepan-1-ylmethyl)phenyl]-pyrrolidin-1-ylmethanone. One area of interest is the potential use of [4-(Azepan-1-ylmethyl)phenyl]-pyrrolidin-1-ylmethanone as a treatment for addiction. It has also been suggested that [4-(Azepan-1-ylmethyl)phenyl]-pyrrolidin-1-ylmethanone could be used to study the effects of dopamine on other neurotransmitter systems in the brain. Additionally, further research is needed to fully understand the biochemical and physiological effects of [4-(Azepan-1-ylmethyl)phenyl]-pyrrolidin-1-ylmethanone and its potential applications in scientific research.

Synthesis Methods

[4-(Azepan-1-ylmethyl)phenyl]-pyrrolidin-1-ylmethanone can be synthesized using a multistep process that involves the reaction of 4-(bromomethyl)phenyl-1-piperazine with 1-azepanamine, followed by the reaction of the resulting product with 1-pyrrolidinylmethanone. The final product is purified using chromatography techniques.

Scientific Research Applications

[4-(Azepan-1-ylmethyl)phenyl]-pyrrolidin-1-ylmethanone has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been used as a tool to study the function of the dopamine transporter and its role in addiction. [4-(Azepan-1-ylmethyl)phenyl]-pyrrolidin-1-ylmethanone has also been used to study the effects of psychostimulants on the brain and behavior.